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Compound of Interest

Compound Name: DS-1-38

Cat. No.: B15541249 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of DS-1-38, a

potent EYA1 antagonist that blocks Sonic Hedgehog (SHH) signaling. Adherence to these

guidelines is essential for ensuring laboratory safety and proper experimental conduct.

Hazard Identification and Classification
DS-1-38 is classified as a hazardous substance. All personnel must be fully aware of the

potential risks before handling this compound.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.
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GHS Pictograms:

alt text

Signal Word:Warning

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling DS-1-38 to

minimize exposure.[1][2][3]

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[4]

Eye/Face Protection
Safety glasses with side-

shields or goggles.

To protect eyes from splashes

and dust.[4]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[4]

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a suitable

respirator should be worn.

To prevent respiratory tract

irritation from dust or aerosols.

[4]

Operational and Handling Plan
Always handle DS-1-38 in a designated area, such as a chemical fume hood, to control

exposure.

Step-by-Step Handling Procedure:
Preparation: Ensure the designated handling area is clean and uncluttered. Assemble all

necessary equipment and reagents before opening the compound container.

Personal Protective Equipment: Don the required PPE as specified in the table above.

Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount

on a calibrated analytical balance within a fume hood to avoid generating dust. For solutions,
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use calibrated micropipettes.

Dissolution: If preparing a solution, add the solvent slowly to the solid to avoid splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of gloves properly. Wash hands thoroughly with soap and water.

Storage Plan:
Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.
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Emergency Situation Procedural Steps

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

If Inhaled

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Accidental Release (Spill)

1. Evacuate non-essential personnel. 2. Ensure

adequate ventilation and wear appropriate PPE.

3. For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed

container for disposal. 4. For large spills,

prevent further leakage if safe to do so and

contact your institution's environmental health

and safety (EHS) department.[6][7] 5. Do not

allow the substance to enter drains or

waterways.

Fire

Use extinguishing media appropriate for the

surrounding fire, such as dry chemical, carbon

dioxide, or alcohol-resistant foam.

Disposal Plan
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All waste containing DS-1-38 must be treated as hazardous waste and disposed of in

accordance with institutional and local regulations.[7][8][9]

Step-by-Step Disposal Procedure:
Waste Segregation:

Solid Waste: Collect unused solid compound and contaminated consumables (e.g., pipette

tips, weigh boats, gloves) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of DS-1-38 in a separate, labeled hazardous waste

container. Do not mix with other chemical waste streams unless compatible.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "DS-1-38," and the primary hazard(s).

Storage of Waste: Store waste containers in a designated, secure area, away from

incompatible materials, until collection by the institution's EHS department.

EHS Collection: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS office.

Experimental Workflow and Signaling Pathway
DS-1-38 functions as an antagonist of Eyes Absent Homolog 1 (EYA1), which in turn inhibits

the Sonic Hedgehog (SHH) signaling pathway. The following diagrams illustrate a general

experimental workflow for handling this compound and its place in the signaling pathway.
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Experimental Workflow for DS-1-38
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Caption: A typical experimental workflow for handling DS-1-38.
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DS-1-38 in the SHH Signaling Pathway
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Caption: DS-1-38 inhibits EYA1, a co-activator of GLI in the SHH pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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